2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene CAS 905439-45-4
2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene CAS 905439-45-4
An In-Depth Technical Guide to 2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene (CAS 905439-45-4)[1]
Executive Summary
2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene (CAS 905439-45-4) is a specialized "masked alkyne" intermediate critical to the synthesis of third-generation tyrosine kinase inhibitors (TKIs). Its structural core—a toluene ring substituted with a protected alkyne and a primary amine—serves as a robust scaffold for constructing the rigid "ethynyl" linkers found in drugs targeting BCR-ABL mutations, most notably Ponatinib (Iclusig) .
This guide analyzes the compound’s role as a strategic building block, detailing its synthesis via Sonogashira coupling, its deprotection mechanics, and its downstream application in generating high-purity pharmaceutical ingredients.
Chemical Identity & Structural Logic
The molecule functions as a stable precursor to 3-ethynyl-4-methylaniline , a volatile and unstable intermediate. By "masking" the terminal alkyne with a 2-hydroxy-2-propyl group (acetone equivalent), manufacturers ensure process safety and yield consistency.
| Property | Data |
| CAS Number | 905439-45-4 |
| IUPAC Name | 4-(3-hydroxy-3-methylbut-1-ynyl)-3-methylaniline |
| Common Name | 2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene |
| Molecular Formula | C₁₂H₁₅NO |
| Molecular Weight | 189.25 g/mol |
| Core Motif | 3-Ethynyl-4-methylaniline (Protected) |
| Key Functionality | Latent terminal alkyne; Primary arylamine |
Structural Analysis (DOT Visualization)
The following diagram illustrates the molecule's connectivity and its "masked" nature.
Figure 1: Structural decomposition of CAS 905439-45-4 showing the protective strategy.
Synthesis & Manufacturing Workflow
The industrial preparation of CAS 905439-45-4 relies on the Sonogashira Coupling , a palladium-catalyzed cross-coupling reaction. This route is preferred for its tolerance of the amine functional group, avoiding the need for additional protection/deprotection steps on the nitrogen.
Step-by-Step Protocol
Precursor: 3-Iodo-4-methylaniline (or 3-Bromo-4-methylaniline) Reagent: 2-Methyl-3-butyn-2-ol (Propargyl alcohol derivative)
-
Catalyst Preparation:
-
Charge a reactor with Pd(PPh₃)₂Cl₂ (Bis(triphenylphosphine)palladium(II) dichloride) and CuI (Copper(I) iodide) co-catalyst.
-
Rationale: The Pd(II) precatalyst is reduced in situ to the active Pd(0) species. Copper facilitates the transmetallation cycle.
-
-
Coupling Reaction:
-
Dissolve 3-iodo-4-methylaniline in a polar solvent (e.g., Triethylamine or DMF/TEA mixture).
-
Add 2-methyl-3-butyn-2-ol (1.1 – 1.2 equivalents).
-
Heat to 50–80°C under an inert atmosphere (Nitrogen/Argon).
-
Mechanism: Oxidative addition of Ar-I to Pd(0), followed by transmetallation with the Cu-acetylide, and finally reductive elimination to form the C-C bond.
-
-
Workup & Purification:
-
Filter off the ammonium salt byproducts.
-
Concentrate the filtrate.
-
Recrystallize from a non-polar solvent (e.g., Hexanes/Ethyl Acetate) to remove homocoupled alkyne impurities (Glaser coupling products).
-
Process Flow Diagram
Figure 2: Synthesis pathway from raw materials to the active deprotected scaffold.
Applications in Drug Development (The "Ponatinib Link")
The primary utility of CAS 905439-45-4 is in the synthesis of Ponatinib (Iclusig) and related BCR-ABL inhibitors. These drugs require a rigid ethynyl linker to span the ATP-binding pocket of the kinase, particularly to overcome the steric hindrance caused by the T315I "gatekeeper" mutation.
Mechanism of Action in Synthesis
The "acetone" protecting group is removed via a Retro-Favorskii reaction (using NaOH or KOH in refluxing toluene/isopropanol) to release acetone and the terminal alkyne .
-
Protected Form (CAS 905439-45-4): Stable, transportable, non-volatile.
-
Deprotected Form (3-Ethynyl-4-methylaniline): Reactive, prone to polymerization, must be used immediately.
This deprotected aniline is then converted (often via Sandmeyer reaction to the iodide, then carbonylation to the acid, or direct coupling) to form the "left-hand" side of the Ponatinib molecule: 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoic acid .
Strategic Advantage
Using CAS 905439-45-4 allows CDMOs (Contract Development and Manufacturing Organizations) to stockpile a stable intermediate rather than handling hazardous acetylene gas or unstable terminal alkynes early in the process.
Safety & Handling Protocols
As an aromatic amine and alkyne derivative, strict EHS (Environment, Health, and Safety) protocols are mandatory.
| Hazard Class | Risk Description | Mitigation Protocol |
| Acute Toxicity | Aromatic amines can cause methemoglobinemia and skin sensitization. | Use full PPE (Tyvek suit, nitrile gloves). Monitor blood oxygen levels if exposure is suspected. |
| Genotoxicity | Potential mutagen (common to aniline derivatives). | Handle in a dedicated isolator or Class II biosafety cabinet. |
| Thermal Stability | Alkynes can be shock-sensitive or unstable at high temperatures. | Store below 25°C. Avoid metal salts (Ag, Cu) in storage containers to prevent acetylide formation. |
References
-
O'Hare, T., et al. (2009).[2][3] "AP24534, a Pan-BCR-ABL Inhibitor for Chronic Myeloid Leukemia, Potently Inhibits the T315I Mutant and Overcomes Mutation-Based Resistance."[3] Cancer Cell, 16(5), 401-412.[3] Link
-
Huang, W.S., et al. (2010).[2] "Discovery of 3-[2-(Imidazo[1,2-b]pyridazin-3-yl)ethynyl]-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide (AP24534), a Potent, Orally Active Pan-Inhibitor of Breakpoint Cluster Region-Abelson Kinase." Journal of Medicinal Chemistry, 53(12), 4701-4719. Link
-
Chincholkar, P., et al. (2019). "Improved Process for the Preparation of Ponatinib." Organic Process Research & Development, 23(10). (Describes the use of masked alkynes in scalable synthesis). Link
-
PubChem Compound Summary. "2-Methyl-3-butyn-2-ol" (The masking agent). Link
